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Compound of Interest

Compound Name: Foxy-5

Cat. No.: B607545

Application Notes and Protocols for Foxy-5

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Foxy-5 is a formylated hexapeptide mimetic of Wnt5a, a key signaling protein involved in
various cellular processes, including cell migration, adhesion, and proliferation.[1][2] As a
Whnt5a agonist, Foxy-5 has been investigated for its potential anti-metastatic properties in
several types of cancer, including breast, prostate, and colon cancer.[3][4] These application
notes provide detailed protocols for the preparation of Foxy-5 stock solutions for experimental
use, summarize its key chemical and physical properties, and illustrate its signaling pathway
and the experimental workflow for its preparation.

Data Presentation

Table 1: Chemical and Physical Properties of Foxy-5
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Property Value Reference
Molecular Weight 694.77 g/mol [5]
Molecular Formula C26H42N6012S2 [5]

N-Formyl-Met-Asp-Gly-Cys-

Sequence Glu-Leu [1]
Appearance Freeze-dried solid [1]
Purity >95% [5]
CAS Number 881188-51-8 [5]

Table 2: Solubility of Foxy-5

Solvent Concentration Reference
PBS (pH 7.4) Soluble to 1 mg/mL [1][5]
DMSO Up to 100 mg/mL [6]

Water Insoluble or sparingly soluble [6]

Ethanol Insoluble [6]

Table 3: Recommended Storage Conditions

Storage ]
Form Shelf Life Reference
Temperature
Powder -20°C Up to 3 years [61[7]
Stock Solution in 80°C U to 1 61171
-80° 0 1 year
DMSO P Y
Stock Solution in
-20°C Up to 1 month [4161[8]
DMSO
Stock Solution in PBS  -20°C Use within 1 month [8]
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Table 4: Typical Experimental Concentrations

Concentration/Dos

Application Cell/Animal Model Reference
age

In Vitro Cell Migration MDA-MB-468 breast
1-1000 uM [9]

Assay cancer cells

In Vitro Invasion N 4T1 breast cancer
Not specified [3]

Assay cells

In Vivo Metastasis 5, 20, 40, 160 p BALB/c mice with 4T1 3]

Study (mice) g/injection (i.p.) cells

_ Xenograft mouse
In Vivo Cancer Stem

2 ma/kg (i.p. model of prostate 4
Cell Study (mice) ohkg ip,) P 4

cancer

Experimental Protocols

Protocol 1: Preparation of Foxy-5 Stock Solution in DMSO (High Concentration)

This protocol is suitable for preparing a high-concentration stock solution for long-term storage
and subsequent dilution for various in vitro experiments.

Materials:

Foxy-5 peptide (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.
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» Equilibration: Allow the vial of lyophilized Foxy-5 and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

e Reconstitution:
o Briefly centrifuge the vial of Foxy-5 to ensure all the powder is at the bottom.

o Carefully open the vial and add the required volume of DMSO to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, add 143.9 pyL of DMSO to 1 mg of Foxy-5,
based on a molecular weight of 694.77 g/mol ).

o Gently vortex or pipette up and down to ensure the peptide is completely dissolved.
Visually inspect the solution to ensure there are no particulates. To enhance solubility, the
tube can be warmed to 37°C and sonicated in an ultrasonic bath for a short period.[3][10]

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
This minimizes freeze-thaw cycles which can degrade the peptide.[6]

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[6][7]

Protocol 2: Preparation of Foxy-5 Working Solution in PBS (for In Vitro Assays)

This protocol describes the dilution of the DMSO stock solution into a physiological buffer for

direct use in cell-based assays.

Materials:

Foxy-5 stock solution in DMSO (from Protocol 1)

Phosphate-buffered saline (PBS), pH 7.4, sterile

Sterile, nuclease-free microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
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Procedure:
e Thawing: Thaw a single aliquot of the Foxy-5 DMSO stock solution at room temperature.
e Dilution:

o Perform a serial dilution of the DMSO stock solution in sterile PBS (pH 7.4) to achieve the

final desired working concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure the dilution factor is high
enough to achieve this.

o Immediate Use: Use the freshly prepared working solution immediately in your experiments.
Do not store aqueous working solutions for extended periods.

Protocol 3: Preparation of Foxy-5 for In Vivo Administration

This protocol provides a general guideline for preparing Foxy-5 for intraperitoneal (i.p.)
injection in animal models. The final formulation may need to be optimized based on the
specific experimental requirements.

Materials:

o Foxy-5 peptide (lyophilized powder)
 Sterile saline (0.9% NaCl) or PBS

o Sterile syringes and needles
Procedure:

» Reconstitution:

o Under aseptic conditions, reconstitute the lyophilized Foxy-5 directly in sterile saline or
PBS to the desired final concentration for injection. For example, to achieve a 2 mg/kg
dose for a 20g mouse in a 100 pL injection volume, the concentration would be 0.4
mg/mL.
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o Ensure complete dissolution by gentle vortexing or swirling.

o Administration:
o Draw the required volume of the Foxy-5 solution into a sterile syringe.
o Administer to the animal via the desired route (e.g., intraperitoneal injection).

o Prepare the solution fresh for each set of injections and do not store for later use.
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Caption: Experimental workflow for preparing Foxy-5 stock and working solutions.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b607545?utm_src=pdf-body
https://www.benchchem.com/product/b607545?utm_src=pdf-body-img
https://www.benchchem.com/product/b607545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Membrane

Foxy-5
(Wnt5a Mimetic)

Frizzled Receptor
(Fzd2, Fzd5)
~N

o-receptor interamqivates
\ Cytoplasm

ROR2 Co-receptor (Dishevelled (Dvl))

'
((comraene)
P

]
I
c
I
1
\
\

(PKC Activation) l CaMKIIActivation)

Cytoskeletal Reorganization

Inhibition of
Cell Migration & Invasion

Click to download full resolution via product page

Caption: Simplified non-canonical Wnt signaling pathway activated by Foxy-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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